1-(4-methoxyphenyl)-5-oxo-N-{[4-(propan-2-yl)phenyl]methyl}pyrrolidine-3-carboxamide

• IUPAC Name: 1-(4-methoxyphenyl)-5-oxo-N-[(4-propan-2-ylphenyl)methyl]pyrrolidine-3-carboxamide
• InChI: InChI=1S/C22H26N2O3/c1-15(2)17-6-4-16(5-7-17)13-23-22(26)18-12-21(25)24(14-18)19-8-10-20(27-3)11-9-19/h4-11,15,18H,12-14H2,1-3H3,(H,23,26)
• InChI Key: OTYDKPKAMNUENR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNC(=O)C2CC(=O)N(C2)C3=CC=C(C=C3)OC
• Molecular Formula: C22H26N2O3
• Molecular Weight: 366.5 g/mol

Description

The description of an organic compound usually includes its IUPAC name, molecular formula, and structural formula. The IUPAC name is a systematic method of naming organic chemical compounds as recommended by the International Union of Pure and Applied Chemistry (IUPAC). The molecular formula gives the actual number of atoms of each element in a molecule of the compound. The structural formula shows the arrangement of atoms in the molecule of the compound.

Molecular Structure Analysis

Molecular structure analysis involves determining the three-dimensional arrangement of atoms in a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and electron microscopy are often used for this purpose.

Chemical Reactions Analysis

This involves studying the chemical reactions that the compound can undergo. It includes understanding the reaction mechanisms, the conditions required for the reactions, and the products formed.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to the specific biochemical interaction through which the compound produces its effect. This often involves binding to a specific protein target and modulating its activity.